Cas no 1361706-35-5 (2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid
• CAS No: 1361706-35-5
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4798366
• Update Time: 2025-05-25

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid

• Inchi： 1S/C10H12F2N2O3/c1-17-7-2-5(3-8(15)16)9(10(11)12)14-6(7)4-13/h2,10H,3-4,13H2,1H3,(H,15,16)
• InChI Key： JFFVKTGFTVZUBB-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=CC(=C(CN)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -2.4
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1361706-35-5)

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid, identified by its CAS number 1361706-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic compound class known for its broad applications in medicinal chemistry. The structural features of this molecule, including the presence of an aminomethyl group, a difluoromethyl substituent, and a methoxypyridine core, contribute to its unique chemical properties and potential biological activities.

The aminomethyl side chain at the 2-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile intermediate in synthetic chemistry. This feature allows for further functionalization, enabling the development of more complex molecules with tailored biological properties. Additionally, the difluoromethyl group at the 6-position enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. The methoxypyridine moiety at the 3-position provides additional electronic and steric influences, contributing to the overall reactivity and selectivity of the compound.

In recent years, there has been growing interest in pyridine derivatives due to their diverse pharmacological profiles. Studies have demonstrated that compounds containing pyridine scaffolds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have explored its utility in developing kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The aminomethyl group can be readily coupled with other pharmacophores via amide or urea linkages, while the difluoromethyl group can serve as a metabolic probe to assess drug efficacy and persistence in vivo. These attributes make it an attractive building block for medicinal chemists.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have suggested that small changes in the electronic distribution around the pyridine ring can significantly impact binding affinity to target proteins. This insight has guided researchers in optimizing analogs of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid for improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the aminomethyl group, protection-deprotection strategies to handle sensitive functional groups, and fluorination techniques to incorporate the difluoromethyl moiety. These synthetic approaches reflect contemporary trends in synthetic organic chemistry, emphasizing efficiency, scalability, and green chemistry principles.

Evaluation of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid in preclinical models has provided valuable insights into its potential therapeutic applications. Initial studies have shown promising results in inhibiting specific enzymatic targets associated with diseases such as cancer and neurodegeneration. The compound's ability to modulate protein-protein interactions has been particularly noteworthy, suggesting its role as a scaffold for developing small-molecule drugs that interact with complex disease pathways.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often enhances their binding affinity to biological targets due to changes in electronic properties and steric interactions. The presence of two fluorine atoms at the 6-position of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid exemplifies this trend, making it an intriguing candidate for further exploration.

Future directions for research on this compound include exploring its derivatives as lead compounds for drug development programs. By systematically modifying functional groups while maintaining core structural integrity, researchers aim to identify analogs with enhanced potency and selectivity. Additionally, investigating its behavior under various physiological conditions will provide critical data for optimizing formulations and delivery methods.

The growing emphasis on personalized medicine also presents opportunities for leveraging compounds like 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid. By understanding how individual genetic variations influence drug response, researchers can develop targeted therapies that maximize efficacy while minimizing side effects. This approach aligns with broader trends in precision healthcare and underscores the importance of structural diversity in drug discovery pipelines.

In conclusion,2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1361706-35-5) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable intermediate for medicinal chemists working on next-generation drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,2-(Aminomethyl)-6-(difluoromethyl)-3-methoxypyridine-5-acetic acid is poised to play an increasingly important role in pharmaceutical innovation.